Cas no 2248220-97-3 ((2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid)

• Product Name: (2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid
• CAS No: 2248220-97-3
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6571582
• PubChem ID: 137940528
• Update Time: 2025-10-11

(2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248220-97-3
• EN300-6506047
• (2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid

• Inchi： 1S/C9H16O4/c1-6(8(10)11)7-4-12-5-9(2,3)13-7/h6-7H,4-5H2,1-3H3,(H,10,11)/t6-,7?/m0/s1
• InChI Key： LZWIWIKMNWKWEQ-PKPIPKONSA-N
• SMILES： O1C(COCC1(C)C)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on (2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid

Compound CAS No. 2248220-97-3: (2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic Acid

The compound (2S)-2-(6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid with CAS No. 2248220-97-3 is a chiral organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of amino acids and is characterized by its stereochemistry at the second carbon atom, which is designated as the S configuration in this case.

The molecular structure of (S)-configured (6,6-Dimethyl-1,4-dioxan-2-yl)propanoic acid consists of a propanoic acid backbone with a substituted dioxane ring at the second carbon atom. The dioxane ring is further substituted with two methyl groups at the 6-position, which contributes to the compound's stability and unique physicochemical properties. This substitution pattern not only enhances the molecule's solubility but also plays a crucial role in its interaction with biological systems.

Recent studies have highlighted the importance of chiral compounds like (S)-configured (6,6-Dimethyl-1,4-dioxan-yl)propanoic acid in the development of enantioselective drugs. The stereochemistry at the second carbon atom is critical for determining the compound's biological activity and selectivity towards specific targets in vivo. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of atoms in this compound, providing valuable insights into its molecular interactions.

In terms of synthesis, (S)-configured (6,6-Dimethyl-dioxanoyl)propanoic acid can be prepared through a variety of methods, including asymmetric catalysis and resolution techniques. One notable approach involves the use of chiral catalysts to induce high enantioselectivity during the formation of the propanoic acid backbone. This method not only ensures high yields but also minimizes the formation of undesired byproducts, making it highly efficient for large-scale production.

The application of CAS No. 2248220-97-3 extends beyond traditional pharmaceuticals into areas such as nutraceuticals and cosmeceuticals due to its potential bioactive properties. For instance, studies have demonstrated that this compound exhibits antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, (S)-configured (dioxane-substituted propanoic acid) has shown promise in enhancing cellular uptake efficiency when incorporated into drug delivery systems. Researchers have explored its use as a carrier molecule for delivering hydrophobic drugs across biological membranes, leveraging its amphiphilic nature to improve bioavailability.

In conclusion, (S)-configured (6,6-Dimethyl-dioxanoyl)propanoic acid with CAS No. 2248-97-3 represents a significant advancement in chiral chemistry and holds immense potential for future therapeutic applications. Ongoing research continues to uncover new insights into its structure-function relationships and bioavailability profiles, paving the way for innovative treatments in various medical fields.